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Compound of Interest

Compound Name: Dicyclohexyl azelate

Cat. No.: B15342583

An In-depth Technical Guide to Dicyclohexyl
Azelate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dicyclohexyl azelate, a diester of
azelaic acid. Due to the limited availability of specific experimental data for dicyclohexyl
azelate, this guide also includes relevant information on closely related azelate esters to
provide a broader context for its potential properties and applications.

Chemical Structure and Identification

Dicyclohexyl azelate, also known by its IUPAC name 1,9-dicyclohexyl nonanedioate, is a
chemical compound with the CAS number 18803-77-5. It is the dicyclohexyl ester of
nonanedioic acid (azelaic acid).[1]

Molecular Formula: C21H3604[1]
Molecular Weight: 352.51 g/mol
Synonyms:

e 1,9-Dicyclohexyl nonanedioate[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15342583?utm_src=pdf-interest
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=18803-77-5
https://commonchemistry.cas.org/detail?cas_rn=18803-77-5
https://commonchemistry.cas.org/detail?cas_rn=18803-77-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Azelaic acid, dicyclohexyl ester[1]
» Nonanedioic acid, dicyclohexyl ester[1]
Below is a 2D representation of the chemical structure of dicyclohexyl azelate.

Figure 1. Chemical structure of dicyclohexyl azelate.

Physicochemical Properties

Specific experimental data for the physicochemical properties of dicyclohexyl azelate are not
readily available. However, properties can be estimated based on its structure and by
comparison with related compounds like di-n-hexyl azelate.

Property Value (Di-n-hexyl azelate) Reference
Boiling Point 216 °C @ 5 Torr [2]
Melting Point -8 °C [2]
Density 0.927 g/cm3 @ 20 °C [2]

Data not available for

dicyclohexyl azelate. Esters
Solubility are generally soluble in

organic solvents and have low

solubility in water.

Synthesis of Dicyclohexyl Azelate

Dicyclohexyl azelate can be synthesized via the Fischer esterification of azelaic acid with
cyclohexanol in the presence of an acid catalyst. This is a reversible reaction, and to drive the
equilibrium towards the product, an excess of one reactant (typically the alcohol) is used, and
the water formed is removed.[3][4]

General Experimental Protocol: Fischer Esterification

This protocol is a general procedure for the synthesis of esters from carboxylic acids and
alcohols and can be adapted for the synthesis of dicyclohexyl azelate.
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Materials:

» Azelaic acid

e Cyclohexanol (in excess)

e Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)[4]
e Anhydrous solvent (e.g., toluene)

o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine azelaic acid, a molar excess of cyclohexanol, and the acid catalyst in
toluene.[5]

e Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected
in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until the
theoretical amount of water has been collected or until the reaction is complete as monitored
by a suitable technique (e.g., TLC or GC).[5]

o Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium
bicarbonate to neutralize the acid catalyst and any unreacted carboxylic acid.

o Wash the organic layer with brine.
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification:
o Filter to remove the drying agent.
o Remove the solvent under reduced pressure using a rotary evaporator.

o The crude product can be further purified by vacuum distillation or column
chromatography to obtain pure dicyclohexyl azelate.

Azelaic Acid + Fischer Esterification Aqueous Work-up Purification
CKE:S@;;T;;; 7 (Reflux with Dean-Stark) 7 (Neutralization & Washing) 7 (Distillation/Chromatography) | Dicyclohexyl Azelate

Click to download full resolution via product page

Figure 2. General workflow for the synthesis of dicyclohexyl azelate.

Spectroscopic Characterization (Predicted)

While experimental spectroscopic data for dicyclohexyl azelate is not readily available, the
expected spectral features can be predicted based on its structure.

e 1H NMR: The spectrum would be expected to show signals corresponding to the protons of
the cyclohexyl rings and the methylene protons of the azelaic acid backbone. The protons on
the carbon attached to the oxygen of the ester group in the cyclohexyl ring would appear as
a multiplet at a downfield chemical shift (around 4.5-5.0 ppm). The methylene protons
adjacent to the carbonyl groups of the azelate chain would appear as triplets around 2.2-2.4
ppm. The other methylene protons of the azelate chain and the cyclohexyl rings would
appear as a complex multiplet in the upfield region (around 1.2-1.8 ppm).

e 13C NMR: The spectrum would show a signal for the carbonyl carbon of the ester at around
173-175 ppm. The carbon of the cyclohexyl ring attached to the oxygen would appear
around 70-75 ppm. The methylene carbons of the azelate chain and the other carbons of the
cyclohexyl rings would appear in the upfield region (around 20-40 ppm).

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.benchchem.com/product/b15342583?utm_src=pdf-body-img
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.benchchem.com/product/b15342583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» IR Spectroscopy: A strong absorption band corresponding to the C=0 stretching of the ester
group would be expected around 1730-1750 cm~1. C-O stretching bands would appear in the
region of 1000-1300 cm~1. The spectrum would also show C-H stretching bands for the sp3
hybridized carbons of the cyclohexyl and methylene groups just below 3000 cm~1.

e Mass Spectrometry: The mass spectrum would show the molecular ion peak [M]*.
Fragmentation patterns would likely involve cleavage of the ester bond and fragmentation of
the cyclohexyl rings and the aliphatic chain.

Potential Applications

While specific applications for dicyclohexyl azelate are not well-documented, esters of azelaic
acid are known for their use in various industries.

» Plasticizers: Azelate esters are commonly used as plasticizers for polymers such as polyvinyl
chloride (PVC) to improve flexibility, particularly at low temperatures.[6]

o Lubricants: Due to their good thermal stability and low-temperature properties, azelate esters
are used as base oils in synthetic lubricants.

o Cosmetics and Pharmaceuticals: Azelaic acid itself is used in the treatment of acne and
other skin conditions.[7] Its esters may be explored as more lipophilic prodrugs to enhance
skin penetration.

Toxicity and Safety

There is no specific toxicity data available for dicyclohexyl azelate. However, azelaic acid is
generally considered to have low toxicity.[8] For related compounds like di(2-ethylhexyl)
azelate, it is not classified as a hazardous substance.[9] General safety precautions for
handling chemicals should be followed.

e Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[9]

e Storage: Store in a cool, dry place away from incompatible materials.
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Figure 3. Key safety precautions for handling dicyclohexyl azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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